2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetimidamide
Overview
Description
2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetimidamide is a useful research compound. Its molecular formula is C12H15N5 and its molecular weight is 229.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Metabolism
Metabolism and Excretion in Humans : A study investigated the metabolism, excretion, and pharmacokinetics of a potent, selective inhibitor of Janus tyrosine kinase 1/2, highlighting its rapid absorption, major metabolic pathways, and excretion profiles. The parent compound was the predominant entity in circulation, with minimal accumulation between single and multiple dosing (Shilling et al., 2010).
Pharmacodynamics and Biological Interactions
Impact on Renal Function : Research on INCB039110, another kinase inhibitor, explored its interaction with multiple renal transporters affecting creatinine uptake and efflux. Despite observed increases in serum creatinine, there was no change in glomerular filtration rate, highlighting the compound's complex interplay with renal function without affecting it (Zhang et al., 2015).
Environmental and Occupational Exposure
Exposure to Pesticides : A cross-sectional study on South Australian preschool children exposed to organophosphorus and pyrethroid pesticides found widespread chronic exposure, with metabolites detected in urine samples. This research indicates the environmental and health implications of exposure to such chemicals, demonstrating the importance of monitoring and regulating pesticide use (Babina et al., 2012).
Molecular Mechanisms
Effects on Learning : A study on the effects of mGlu1 and mGlu5 receptor antagonists on negatively reinforced learning revealed the diverse involvement of these receptors in learning processes, suggesting potential therapeutic applications for cognitive and psychiatric disorders (Gravius et al., 2005).
Properties
IUPAC Name |
2-(1-ethyl-3-pyridin-3-ylpyrazol-4-yl)ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5/c1-2-17-8-10(6-11(13)14)12(16-17)9-4-3-5-15-7-9/h3-5,7-8H,2,6H2,1H3,(H3,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDJAGYPYTYPQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=CN=CC=C2)CC(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
